ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate

• Molecular Formula: C24H18N2O4S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: ethyl 2-[3-cyano-4-(4-methoxyphenyl)-9-oxoindeno[2,1-b]pyridin-2-yl]sulfanylacetate
• InChI: InChI=1S/C24H18N2O4S/c1-3-30-19(27)13-31-24-18(12-25)20(14-8-10-15(29-2)11-9-14)21-16-6-4-5-7-17(16)23(28)22(21)26-24/h4-11H,3,13H2,1-2H3
• InChI Key: QXINOZHIOMFXOR-UHFFFAOYSA-N
• SMILES: CCOC(=O)CSC1=NC2=C(C3=CC=CC=C3C2=O)C(=C1C#N)C4=CC=C(C=C4)OC

Description

Ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is an indeno[2,1-b]pyridine derivative and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate is not fully understood. However, studies have suggested that this compound may exert its anticancer activity through the inhibition of certain enzymes involved in cancer cell growth and proliferation. In Alzheimer's disease, this compound has been shown to inhibit the formation of beta-amyloid plaques, which are a hallmark of the disease.
Biochemical and Physiological Effects:
Ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate has been shown to have various biochemical and physiological effects. In addition to its anticancer and Alzheimer's disease activity, this compound has been studied for its potential use in the treatment of other diseases, such as diabetes and inflammation. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate in lab experiments include its potential therapeutic applications and its well-characterized synthesis method. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on Ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate. One direction is to further explore its potential therapeutic applications, such as in the treatment of other diseases beyond cancer and Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, the synthesis of this compound can be optimized further to improve yields and purity.
In conclusion, Ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate is a chemical compound that has significant potential for therapeutic applications. Its well-characterized synthesis method and various biochemical and physiological effects make it an attractive compound for scientific research. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as to explore its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of Ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate involves a multi-step process. The starting material is 4-methoxybenzaldehyde, which is then subjected to a series of reactions to ultimately yield the desired compound. The synthesis of this compound has been optimized to improve yields and purity.

Scientific Research Applications

Ethyl {[3-cyano-4-(4-methoxyphenyl)-9-oxo-9H-indeno[2,1-b]pyridin-2-yl]sulfanyl}acetate has been extensively studied for its potential therapeutic applications. This compound has been shown to have anticancer activity, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease, with promising results in animal models.